Cas no 163672-47-7 (5-methanesulfonyl-2-(trifluoromethyl)aniline)

• Product Name: 5-methanesulfonyl-2-(trifluoromethyl)aniline
• CAS No: 163672-47-7
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• CID: 6142690
• PubChem ID: 154227425
• Update Time: 2025-07-20

5-methanesulfonyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-2-(trifluoromethyl)aniline
• 5-Methylsulfonyl-2-(trifluoromethyl)aniline
• EN300-1642811
• 163672-47-7
• UTBRTHNIBRUMFT-UHFFFAOYSA-N

• Inchi： 1S/C8H8F3NO2S/c1-15(13,14)5-2-3-6(7(12)4-5)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： UTBRTHNIBRUMFT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(F)(F)F)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 5-methanesulfonyl-2-(trifluoromethyl)aniline

Comprehensive Overview of 5-Methanesulfonyl-2-(trifluoromethyl)aniline (CAS No. 163672-47-7)

5-Methanesulfonyl-2-(trifluoromethyl)aniline (CAS No. 163672-47-7) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This compound, characterized by the presence of a methanesulfonyl group and a trifluoromethyl substituent on an aniline backbone, has garnered significant attention due to its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "5-methanesulfonyl-2-(trifluoromethyl)aniline synthesis", "CAS 163672-47-7 applications", and "trifluoromethyl aniline derivatives", reflecting its relevance in modern chemical innovation.

The growing demand for fluorinated compounds in drug discovery has positioned 5-methanesulfonyl-2-(trifluoromethyl)aniline as a valuable building block. Its trifluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in the development of small-molecule therapeutics. Recent trends in pharmaceutical research highlight the importance of sulfonamide-containing compounds, further elevating the interest in this chemical. Searches related to "sulfonyl aniline derivatives in medicine" and "CF3 group in drug design" underscore its intersection with cutting-edge scientific inquiries.

From a synthetic chemistry perspective, CAS No. 163672-47-7 serves as a precursor for constructing complex heterocycles and functionalized aromatics. Its reactivity profile allows for selective modifications, making it a favorite among chemists exploring catalytic C-H functionalization or cross-coupling reactions. Online discussions often revolve around "optimizing 5-methanesulfonyl-2-(trifluoromethyl)aniline yield" and "scaling up trifluoromethyl aniline production", addressing practical challenges in industrial applications.

Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on green chemistry, researchers investigate sustainable synthesis routes for 5-methanesulfonyl-2-(trifluoromethyl)aniline. Queries such as "eco-friendly sulfonylation methods" and "solvent-free trifluoromethylation" align with global efforts to reduce the environmental footprint of chemical manufacturing. The compound’s stability under various conditions further supports its adoption in high-throughput screening and combinatorial chemistry.

In summary, 5-Methanesulfonyl-2-(trifluoromethyl)aniline (CAS No. 163672-47-7) exemplifies the convergence of structural ingenuity and practical utility. Its role in advancing pharmaceutical intermediates, agrochemical formulations, and material science continues to inspire innovation. As search trends evolve, this compound remains a focal point for those exploring next-generation fluorinated architectures and efficient synthetic methodologies.